Cas no 303152-21-8 (2-[(4-Bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol)

• Product Name: 2-[(4-Bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol
• CAS No: 303152-21-8
• MF: C₂₀H₁₅BrCl₂OS
• MW: 454.207501649857
• CID: 5013163
• Update Time: 2026-02-27

2-[(4-Bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)ethan-1-ol
• Oprea1_286105
• 2-[(4-bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol
• 2-[(4-Bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol

• Inchi： 1S/C20H15BrCl2OS/c21-16-5-11-19(12-6-16)25-13-20(24,14-1-7-17(22)8-2-14)15-3-9-18(23)10-4-15/h1-12,24H,13H2
• InChI Key： DCHVSOVOKHQFHY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCC(C1C=CC(=CC=1)Cl)(C1C=CC(=CC=1)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 379
• XLogP3: 6.7
• Topological Polar Surface Area: 45.5

Additional information on 2-[(4-Bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol

Introduction to CAS No. 303152-21-8: 2-[(4-Bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol

The compound CAS No. 303152-21-8, also known as 2-[(4-Bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of sulfanyl alcohols, which are characterized by the presence of a sulfinyl group (-S-) attached to an aromatic ring and an alcohol functional group (-OH). The molecule consists of three main components: a central ethanol backbone, two 4-chlorophenyl groups attached to the central carbon, and a 4-bromophenyl sulfanyl group at the terminal position. The combination of these groups imparts unique chemical properties, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and material science.

Recent studies have highlighted the potential of 2-[(4-Bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol in drug discovery and development. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles. The presence of halogen atoms (bromine and chlorine) in the aromatic rings enhances the compound's stability and bioavailability, making it an attractive candidate for medicinal chemists. Furthermore, the sulfanyl group is known to exhibit antioxidant properties, which could be exploited in developing therapeutic agents for oxidative stress-related diseases.

In terms of synthesis, CAS No. 303152-21-8 is typically prepared through a multi-step process involving nucleophilic substitution reactions and oxidation steps. The synthesis begins with the preparation of the corresponding alcohol precursor, followed by the introduction of the sulfanyl group via a substitution reaction with a suitable thiolating agent. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed for characterization, ensuring that the compound meets stringent quality standards.

The structural complexity of 2-[(4-Bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol also makes it an interesting subject for computational chemistry studies. Researchers have utilized molecular modeling techniques to investigate its electronic properties and interactions with biological targets. These studies have provided valuable insights into its potential as a ligand for protein targets in drug design. For instance, computational docking studies have revealed that the compound exhibits strong binding affinity towards certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Another area where this compound has shown promise is in agrochemical applications. The bromine and chlorine substituents on the aromatic rings contribute to its pesticidal activity by enhancing its stability against metabolic degradation in plants. Recent field trials have demonstrated that formulations containing CAS No. 303152-21-8 exhibit effective control over various agricultural pests without causing significant harm to non-target organisms or the environment. This makes it a sustainable alternative to conventional pesticides that often pose environmental risks.

In addition to its practical applications, 2-[(4-Bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol has also been studied for its role in polymer chemistry. The sulfanyl group can act as a cross-linking agent in polymer networks, leading to materials with improved mechanical properties and thermal stability. Recent advancements in polymer synthesis have leveraged this property to develop novel materials for use in high-performance applications such as aerospace and electronics.

The versatility of CAS No. 303152-21-8 is further underscored by its use as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations makes it a valuable building block in organic synthesis. For example, researchers have employed it as a starting material for synthesizing heterocyclic compounds with potential pharmacological activities.

In conclusion, 2-[(4-Bromophenyl)sulfanyl]-1,1-bis(4-chlorophenyl)-1-ethanol (CAS No. 303152-21-8) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure endows it with diverse chemical properties that make it suitable for applications ranging from drug discovery to agrochemicals and materials science. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific innovation.